Cas no 1228994-80-6 (1-(2-chlorophenyl)cyclobutan-1-amine)

• Product Name: 1-(2-chlorophenyl)cyclobutan-1-amine
• CAS No: 1228994-80-6
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD09910044
• CID: 4564014
• PubChem ID: 53256947
• Update Time: 2025-05-24

1-(2-chlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)cyclobutanamine
• Cyclobutanamine, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)cyclobutan-1-amine

• MDL： MFCD09910044
• Inchi： 1S/C10H12ClN/c11-9-5-2-1-4-8(9)10(12)6-3-7-10/h1-2,4-5H,3,6-7,12H2
• InChI Key： BUQNXOFUXDRKGQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)(N)CCC1

Additional information on 1-(2-chlorophenyl)cyclobutan-1-amine

1-(2-Chlorophenyl)cyclobutan-1-amine: A Comprehensive Overview

The compound 1-(2-chlorophenyl)cyclobutan-1-amine (CAS No. 1228994-80-6) is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring, which is a four-membered saturated hydrocarbon ring, fused with an aromatic chlorophenyl group and an amine functional group. The structure of 1-(2-chlorophenyl)cyclobutan-1-amine makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and bioavailability. This property has led researchers to explore 1-(2-chlorophenyl)cyclobutan-1-amine as a potential lead compound for drug development. For instance, its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in preclinical models.

The synthesis of 1-(2-chlorophenyl)cyclobutan-1-amine involves a combination of coupling reactions and ring-forming techniques. One common approach is the use of Suzuki-Miyaura coupling to form the carbon-carbon bond between the chlorophenyl group and the cyclobutane ring. Subsequent functionalization with an amine group is achieved through reductive amination or other amine-forming reactions. These methods ensure high yields and purity, making the compound suitable for further biological testing.

In terms of applications, 1-(2-chlorophenyl)cyclobutan-1-amine has shown promise in several areas. In pharmacology, its unique structure allows it to act as a template for designing bioactive molecules. For example, researchers have modified the chlorophenyl group to enhance selectivity towards specific molecular targets. Additionally, the amine functionality provides opportunities for further chemical modifications, such as the introduction of bioisosteres or prodrug moieties.

Another area of interest is the use of 1-(2-chlorophenyl)cyclobutan-1-amine in materials science. The cyclobutane ring's strain can be exploited to create novel materials with unique mechanical or electronic properties. For instance, incorporating this compound into polymer networks could lead to materials with enhanced durability or conductivity.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(2-chlorophenyl)cyclobutan-1-amine's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments. These computational tools are invaluable for guiding experimental efforts and optimizing synthetic routes.

In conclusion, 1-(2-chlorophenyl)cyclobutan-1-amine is a fascinating compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs and materials. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future scientific advancements.